Cas no 1951444-83-9 (2-oxa-8-azaspiro[4.5]decane;hemi(oxalic acid))

• Product Name: 2-oxa-8-azaspiro[4.5]decane;hemi(oxalic acid)
• CAS No: 1951444-83-9
• MF: C₁₈H₃₂N₂O₆
• MW: 372.456485748291
• MDL: MFCD29035110
• CID: 4670024
• PubChem ID: 92131087
• Update Time: 2025-06-26

2-oxa-8-azaspiro[4.5]decane;hemi(oxalic acid) Chemical and Physical Properties

Names and Identifiers

• 2-Oxa-8-azaspiro[4.5]decane hemioxalate
• 2-oxa-8-azaspiro[4.5]decane hemioxlate
• SB20118
• 2-oxa-8-azaspiro[4.5]decane;hemi(oxalic acid)
• MFCD29035110
• AS-33279
• 2-Oxa-8-azaspiro[4.5]decanehemioxalate
• 2-Oxa-8-azaspiro[4.5]decane hemi(oxalic acid)
• SY258812
• CS-0185451
• 1951444-83-9
• AKOS027328452

• MDL： MFCD29035110
• Inchi： 1S/2C8H15NO.C2H2O4/c2*1-4-9-5-2-8(1)3-6-10-7-8;3-1(4)2(5)6/h2*9H,1-7H2;(H,3,4)(H,5,6)
• InChI Key： NLHCUGDZDSFXOZ-UHFFFAOYSA-N
• SMILES： O1CCC2(C1)CCNCC2.O1CCC2(C1)CCNCC2.OC(C(=O)O)=O

Computed Properties

• Exact Mass: 372.22603674 g/mol
• Monoisotopic Mass: 372.22603674 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 117
• Molecular Weight: 372.5

2-oxa-8-azaspiro[4.5]decane;hemi(oxalic acid) Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on 2-oxa-8-azaspiro[4.5]decane;hemi(oxalic acid)

Introduction to 2-oxa-8-azaspiro[4.5]decane;hemi(oxalic acid) and Its Applications in Modern Chemical Biology

The compound with the CAS number 1951444-83-9, identified as 2-oxa-8-azaspiro[4.5]decane;hemi(oxalic acid), represents a fascinating intersection of heterocyclic chemistry and bioactive molecular design. This spirocyclic structure, featuring a nitrogen-containing heterocycle linked to an oxygenated backbone, has garnered significant attention in recent years due to its unique physicochemical properties and potential therapeutic applications. The presence of both oxa and aza moieties within the spiro framework imparts distinct electronic and steric characteristics, making it a versatile scaffold for drug discovery and material science endeavors.

Recent advancements in medicinal chemistry have highlighted the importance of spirocyclic compounds in developing novel pharmacophores. The spiro linkage introduces conformational rigidity, which can enhance binding affinity and selectivity in biological targets. Specifically, 2-oxa-8-azaspiro[4.5]decane;hemi(oxalic acid) has been explored for its interactions with enzymes and receptors involved in metabolic pathways. Studies indicate that its structural motif may disrupt aberrant signaling cascades associated with inflammatory and neurodegenerative disorders, positioning it as a promising candidate for further investigation.

The hemi(oxalic acid) moiety further contributes to the compound's multifaceted functionality. Oxalate derivatives are well-documented for their role in biochemical processes, including calcium homeostasis and enzyme inhibition. In the context of 2-oxa-8-azaspiro[4.5]decane;hemi(oxalic acid), this functional group may serve as a ligand for metal ions or participate in redox reactions, broadening its potential applications in catalysis and bioinorganic chemistry. The compound's solubility profile, influenced by both polar oxygen-containing groups and the aromatic nature of the spirocycle, also makes it amenable to formulation as prodrugs or targeted delivery systems.

Current research initiatives are leveraging computational modeling and high-throughput screening to optimize the pharmacokinetic properties of 2-oxa-8-azaspiro[4.5]decane;hemi(oxalic acid). Molecular dynamics simulations have revealed that its rigid spirocore stabilizes binding interactions with protein targets, while the oxalic acid moiety facilitates hydrogen bonding networks. These insights have guided the synthesis of analogs with enhanced metabolic stability and reduced off-target effects. Preclinical studies are now focusing on evaluating the compound's efficacy in models of pain management and neuroprotection, where its unique structural features may offer advantages over conventional therapeutics.

Beyond pharmaceutical applications, 2-oxa-8-azaspiro[4.5]decane;hemi(oxalic acid) has shown promise in materials science due to its ability to form coordination complexes with transition metals. These complexes exhibit luminescent properties that make them suitable for sensors and light-emitting devices. Additionally, the compound's ability to undergo controlled polymerization under specific conditions suggests potential use in creating novel polymers with tailored mechanical and thermal properties. The interplay between its organic and inorganic functionalities underscores the versatility of this molecular scaffold.

The synthesis of 2-oxa-8-azaspiro[4.5]decane;hemi(oxalic acid) presents both challenges and opportunities for synthetic chemists. Traditional methods often involve multi-step sequences with moderate yields, but recent innovations in transition-metal-catalyzed reactions have improved efficiency significantly. For instance, palladium-catalyzed cross-coupling reactions have enabled the rapid assembly of complex spirocycles from simpler precursors. These advancements not only streamline production but also allow for greater structural diversity, facilitating high-throughput exploration of derivatives with optimized biological activity.

In conclusion, 2-oxa-8-azaspiro[4.5]decane;hemi(oxalic acid) (CAS no 1951444-83-9) exemplifies how innovative molecular design can yield compounds with broad utility across multiple disciplines. Its unique structural features—combining a spirocyclic core with functionalized heterocycles—make it a valuable tool for drug discovery, materials engineering, and fundamental chemical research. As our understanding of its properties deepens through experimental and computational studies, this compound is poised to play an increasingly significant role in addressing complex challenges in chemical biology and beyond.